Cas no 1849819-16-4 (Ethyl 2-amino-4-methoxyhexanoate)

• Product Name: Ethyl 2-amino-4-methoxyhexanoate
• CAS No: 1849819-16-4
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6286024
• PubChem ID: 165533761
• Update Time: 2025-10-30

Ethyl 2-amino-4-methoxyhexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1299976
• ethyl 2-amino-4-methoxyhexanoate
• 1849819-16-4
• Ethyl 2-amino-4-methoxyhexanoate

• Inchi： 1S/C9H19NO3/c1-4-7(12-3)6-8(10)9(11)13-5-2/h7-8H,4-6,10H2,1-3H3
• InChI Key： MIUDQNHUPBHJBR-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 2-amino-4-methoxyhexanoate

Research Briefing on Ethyl 2-amino-4-methoxyhexanoate (CAS: 1849819-16-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-amino-4-methoxyhexanoate (CAS: 1849819-16-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amino acid derivative has shown promising potential in drug discovery and development, particularly in the design of novel therapeutic agents. Recent studies have focused on its unique structural features, including the ethyl ester group and methoxy substitution, which contribute to its pharmacological properties and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a building block for peptide mimetics. The study demonstrated that Ethyl 2-amino-4-methoxyhexanoate can effectively modulate peptide conformation while maintaining bioavailability, making it particularly valuable for developing proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation therapeutics. The CAS number 1849819-16-4 has since become an important identifier in pharmaceutical patent applications related to these technologies.

Recent synthetic methodology developments have significantly improved the production of Ethyl 2-amino-4-methoxyhexanoate. A 2024 Nature Protocols publication detailed an asymmetric synthesis approach that achieves >99% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement has enabled more extensive biological evaluation of the compound, revealing interesting structure-activity relationships that are informing new drug design strategies.

Pharmacokinetic studies conducted in early 2024 have provided new insights into the compound's metabolic profile. The methoxy group at the 4-position appears to confer enhanced metabolic stability compared to similar amino acid derivatives, while the ethyl ester moiety facilitates cell membrane permeability. These characteristics make 1849819-16-4 particularly attractive for central nervous system drug development, with several research groups currently exploring its incorporation into novel neuroactive compounds.

The pharmaceutical industry has shown growing interest in Ethyl 2-amino-4-methoxyhexanoate as evidenced by recent patent filings. Major pharmaceutical companies have included derivatives of this compound in their pipelines for various therapeutic areas, including neurological disorders and oncology. The unique spatial arrangement of functional groups in 1849819-16-4 allows for selective interactions with biological targets that are difficult to address with conventional amino acid scaffolds.

Current research directions include exploring the compound's potential in antibody-drug conjugates (ADCs) and as a modifier for improving the properties of existing drugs. Preliminary results suggest that incorporation of Ethyl 2-amino-4-methoxyhexanoate can enhance both the potency and selectivity of therapeutic molecules while reducing off-target effects. These developments position 1849819-16-4 as a versatile tool in modern medicinal chemistry with applications across multiple therapeutic areas.